2-[(4-Methylpentan-2-yl)amino]propan-1-ol

• Molecular Formula: C9H21NO
• Molecular Weight: 159.27 g/mol
• IUPAC Name: 2-(4-methylpentan-2-ylamino)propan-1-ol
• InChI: InChI=1S/C9H21NO/c1-7(2)5-8(3)10-9(4)6-11/h7-11H,5-6H2,1-4H3
• InChI Key: IAWBNANWEYKYJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C)NC(C)CO

Description

2-[(4-Methylpentan-2-yl)amino]propan-1-ol is a secondary amino alcohol with a propan-1-ol backbone and a branched 4-methylpentan-2-ylamine substituent. Its molecular formula is C₉H₂₁NO, distinguishing it from longer-chain analogs like 4-Methyl-2-[(4-methylpentan-2-yl)amino]pentan-1-ol (C₁₂H₂₇NO, CAS 1155073-68-9) . Amino alcohols are critical in pharmaceutical intermediates, surfactants, and chiral ligands due to their dual functional groups (amine and hydroxyl), which enable hydrogen bonding and solubility modulation. The branched alkyl chain in this compound likely enhances lipophilicity and steric effects, influencing its reactivity and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Methylpentan-2-yl)amino]propan-1-ol typically involves the reaction of 4-methylpentan-2-amine with propylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and requires careful temperature control to ensure the desired product is obtained .

Industrial Production Methods

On an industrial scale, the production of 2-[(4-Methylpentan-2-yl)amino]propan-1-ol may involve continuous flow reactors to optimize yield and efficiency. The process includes the use of catalysts to accelerate the reaction and purification steps to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

2-[(4-Methylpentan-2-yl)amino]propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides are used for substitution reactions.

Major Products

The major products formed from these reactions include ketones, aldehydes, secondary amines, and substituted alcohols .

Scientific Research Applications

2-[(4-Methylpentan-2-yl)amino]propan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme interactions and metabolic pathways.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-[(4-Methylpentan-2-yl)amino]propan-1-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved may include signal transduction, metabolic regulation, and cellular communication .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Chain Length Effects

(a) 4-Methyl-2-[(4-methylpentan-2-yl)amino]pentan-1-ol (CAS 1155073-68-9)

• Structure: Features a pentan-1-ol backbone instead of propan-1-ol, with the same 4-methylpentan-2-ylamino group .
• Impact: The longer chain increases molecular weight (C₁₂H₂₇NO vs. Steric hindrance from the extended chain may also affect binding interactions in catalytic or biological applications.

(b) 2-Methyl-1-propanamine ()

• Structure : A primary amine with a shorter, linear chain (C₄H₁₁N).
• Comparison: The absence of a hydroxyl group in 2-Methyl-1-propanamine eliminates hydrogen bonding capacity, reducing boiling point (378 in unspecified units) compared to amino alcohols. However, the tertiary amine in 2-[(4-Methylpentan-2-yl)amino]propan-1-ol may offer weaker basicity than primary amines .

(c) 2-Methyl-1-pentanol ()

• Structure: A primary alcohol with a pentanol chain.
• Comparison: The hydroxyl group in 2-Methyl-1-pentanol (boiling point: 310) likely confers higher polarity than the target compound, but the absence of an amine group limits its utility in pH-responsive applications .

Functional Group Variations

(a) 2-Methylpropanoic Acid ()

• Structure : Carboxylic acid derivative (C₄H₈O₂).
• Comparison : The carboxylic acid group increases acidity (pKa ~4.8) compared to the weakly basic amine (pKa ~10–11) in the target compound. This difference impacts solubility and reactivity in aqueous environments .

(b) Imidazo-Pyridine Derivatives ()

• Structure : Complex heterocycles (e.g., IV-12 and IV-16) with furan and imidazo rings.
• Comparison: These derivatives exhibit enhanced biological activity (e.g., receptor binding) due to aromatic systems, whereas 2-[(4-Methylpentan-2-yl)amino]propan-1-ol’s simpler structure may favor use as a synthetic intermediate .

Physical Properties (Inferred from )

Compound	Boiling Point*	Density*	Key Feature
2-[(4-Methylpentan-2-yl)amino]propan-1-ol	~350–400	~0.9–1.1	Secondary amine, hydroxyl
4-Methyl-2-[(4-methylpentan-2-yl)amino]pentan-1-ol	Higher (~400–450)	~0.85–0.95	Longer chain
2-Methyl-1-propanamine	378	1.7	Primary amine
2-Methyl-1-pentanol	310	1.1	Primary alcohol

*Units unclear in source; values estimated based on structural analogs.

Key Research Findings

• Hydrogen Bonding : The hydroxyl and amine groups enable solubility in polar solvents, but the tertiary amine’s weaker basicity may limit protonation in acidic environments .
• Synthetic Utility: Simpler amino alcohols like the target compound are preferred in catalysis (e.g., asymmetric synthesis) due to tunable stereochemistry, whereas complex derivatives () are reserved for bioactive molecule design .